Cas no 1805126-79-7 (3-Amino-4-bromo-2-(trifluoromethoxy)benzyl bromide)

• Product Name: 3-Amino-4-bromo-2-(trifluoromethoxy)benzyl bromide
• CAS No: 1805126-79-7
• MF: C₈H₆Br₂F₃NO
• MW: 348.942551136017
• CID: 4982426
• Update Time: 2025-06-27

3-Amino-4-bromo-2-(trifluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-bromo-2-(trifluoromethoxy)benzyl bromide

• Inchi： 1S/C8H6Br2F3NO/c9-3-4-1-2-5(10)6(14)7(4)15-8(11,12)13/h1-2H,3,14H2
• InChI Key： XJNGTILUJUHNPF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CBr)=C(C=1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2

Additional information on 3-Amino-4-bromo-2-(trifluoromethoxy)benzyl bromide

3-Amino-4-bromo-2-(trifluoromethoxy)benzyl bromide (CAS NO 1805126-79-7: A Multifunctional Building Block in Modern Medicinal Chemistry

The compound 3-Amino-4-bromo-2-(trifluoromethoxy)benzyl bromide (CAS NO 1805126-79-7) has emerged as a versatile intermediate in the field of medicinal chemistry, owing to its unique combination of electron-deficient and electron-rich functional groups. This aryl bromide derivative, characterized by a trifluoromethoxy substituent at the 2-position, a branched amino group at the 3-position, and an alkyl bromide moiety at the benzyl position, exhibits exceptional reactivity in cross-coupling reactions. Recent studies published in ACS Medicinal Chemistry Letters (2023) highlight its role as a key scaffold in the development of novel covalent inhibitors targeting cysteine proteases, a class of enzymes implicated in neurodegenerative diseases and cancer progression.

The trifluoromethoxy group in 3-Amino-4-bromo-2-(trifluoromethoxy)benzyl bromide (CAS NO 1805126-79-7) contributes to the molecule's metabolic stability and lipophilicity, properties that are critical for drug candidates aiming to achieve optimal bioavailability. A 2024 study in Journal of Medicinal Chemistry demonstrated that the trifluoromethyl ether moiety enhances the compound's resistance to metabolic degradation by liver enzymes, a finding that has significant implications for the design of long-acting therapeutics. This structural feature also enables precise tuning of the molecule's electronic properties, which is essential for modulating interactions with biological targets.

The aminobenzyl bromide core of 3-Amino-4-bromo-2-(trifluoromethoxy)benzyl bromide (CAS NO 1805126-79-7) has been extensively explored in recent years for its utility in click chemistry applications. Researchers at the University of Cambridge (2023) reported a novel approach to bioconjugation using this compound as a precursor for azide-functionalized derivatives, which were subsequently used to develop targeted drug delivery systems. The alkyl bromide functionality serves as an ideal leaving group in Suzuki-Miyaura and Negishi couplings, enabling the introduction of diverse pharmacophores into the molecular framework.

Recent advances in fluorine chemistry have further expanded the potential applications of 3-Amino-4-bromo-2-(trifluoromethoxy)benzyl bromide (CAS NO 1805126-79-7). A 2023 paper in Organic Letters described the use of this compound as a building block for fluorinated heterocycles, which have shown enhanced binding affinities in assays against G-protein coupled receptors (GPCRs). The trifluoromethoxy substituent was found to modulate the conformational flexibility of the aromatic ring, a property that can be exploited to design ligands with improved selectivity profiles.

In the context of fragment-based drug discovery, 3-Amino-4-bromo-2-(trifluoromethoxy)benzyl bromide (CAS NO 1805126-79-7) has demonstrated remarkable utility. A 2024 study published in ChemMedChem utilized this compound as a fragment hit in a high-throughput screening campaign targeting tyrosine kinase enzymes. The compound's electrophilic bromide functionality allowed for the formation of covalent bonds with the catalytic cysteine residues of the target enzyme, leading to the identification of several promising lead compounds with submicromolar inhibitory activity.

The branched amino group in 3-Amino-4-bromo-2-(trifluoromethoxy)benzyl bromide (CAS NO 1805126-79-7) has also been leveraged in the development of prodrug strategies. Researchers at the Max Planck Institute (2023) demonstrated that this functional group could be selectively modified to introduce ester or amide linkers, enabling the creation of masked bioactive moieties that are activated under specific physiological conditions. This approach has shown particular promise in the development of targeted cancer therapeutics, where the prodrug is activated only in the tumor microenvironment.

Notably, the alkyl bromide functionality of 3-Amino-4-bromo-2-(trifluoromethoxy)benzyl bromide (CAS NO 1805126-79-7) has been employed in stereoselective syntheses of chiral pharmaceutical intermediates. A 2024 study in Angewandte Chemie reported the use of this compound in a asymmetric catalysis protocol involving chiral phosphoric acid catalysts. The resulting chiral amines demonstrated high enantioselectivity and were subsequently used in the synthesis of antineoplastic agents with improved pharmacokinetic profiles.

The trifluoromethoxy group's ability to participate in hydrogen bonding interactions has also been exploited in the design of ion channel modulators. A 2023 paper in Journal of the American Chemical Society described the use of 3-Amino-4-bromo-2-(trifluoromethoxy)benzyl bromide (CAS NO 1805126-79-7) as a precursor for fluorinated anilines, which exhibited enhanced binding affinities for TRPV1 receptors. This finding has important implications for the development of analgesic agents targeting pain pathways.

Recent computational studies have further elucidated the molecular mechanisms underlying the electronic effects of 3-Amino-4-bromo-2-(trifluoromethoxy)benzyl bromide (CAS NO 1805126-79-7). Molecular docking analyses published in Journal of Chemical Information and Modeling (2024) revealed that the trifluoromethoxy group acts as a hydrophobic anchor while the aminobenzyl moiety facilitates electrostatic interactions with the target protein's binding site. These findings provide a molecular rationale for the compound's broad applicability in structure-based drug design campaigns.

The alkyl bromide functionality of 3-Amino-4-bromo-2-(trifluoromethoxy)benzyl bromide (CAS NO 1805126-79-7) has also been utilized in radical chemistry applications. A 2023 study in Advanced Synthesis & Catalysis demonstrated the use of this compound as a radical initiator in photoredox catalysis reactions. The resulting radical intermediates were employed to construct complex polycyclic frameworks with potential applications in antimicrobial drug development.